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Compound of Interest

Compound Name: Ethyl 2-nitrobenzoate

Cat. No.: B1362548 Get Quote

An In-depth Technical Guide to the Safety of Ethyl 2-nitrobenzoate

This guide provides a comprehensive overview of the safety information for Ethyl 2-
nitrobenzoate (CAS No. 610-34-4), compiled from Safety Data Sheets (SDS). It is intended for

researchers, scientists, and professionals in drug development who handle this chemical. This

document summarizes key quantitative data, outlines safety procedures, and provides visual

workflows for emergency response.

Chemical Identification and Physical Properties
Ethyl 2-nitrobenzoate is a solid or low-melting solid organic compound.[1] Its primary use is in

laboratory chemical applications.[1][2] It is not intended for use in food, drugs, pesticides, or

biocidal products.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₉H₉NO₄ [2][3][4]

Molecular Weight 195.17 g/mol (or 195.18) [2][3]

Physical State Solid, Low melting solid [1][2]

Appearance No information available [1]

Odor No information available [1][2]

Melting Point/Range 26 - 30 °C / 78.8 - 86 °F [1][2]

Boiling Point/Range 172 - 174 °C / 341.6 - 345.2 °F [1]

Flash Point No information available [1][2]

Solubility No information available [1][2]

Vapor Pressure No data available [2]

Vapor Density Not applicable (Solid) [2]

Specific Gravity No data available [2]

Autoignition Temperature No data available [2]

Decomposition Temperature No data available [2]

Hazard Identification and Classification
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), this

chemical is not considered hazardous.[1] No hazard pictograms, signal words, or precautionary

statements are required.

Toxicological Information
The toxicological properties of Ethyl 2-nitrobenzoate have not been fully investigated.[1] The

available data is summarized below.

Table 2: Toxicological Data Summary
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Effect Result

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available; not a known carcinogen

Reproductive Toxicity No data available

STOT-Single Exposure No data available

STOT-Repeated Exposure No data available

Aspiration Hazard Not applicable (Solid)

Experimental Protocols
Safety Data Sheets are regulatory summary documents and, as such, do not contain detailed

experimental methodologies for the data they cite. For instance, while toxicological or

ecological data may be presented, the specific protocols—including animal models, dosing

regimens, analytical techniques, and statistical methods—are not included. Researchers

requiring this level of detail must consult primary scientific literature and toxicological studies,

which are generally not referenced within the SDS.

Handling, Storage, and Personal Protection
Proper handling and storage are crucial to ensure safety in a laboratory setting.

Handling:

Avoid contact with skin, eyes, or clothing.[1][2]

Avoid ingestion and inhalation.[1][2]
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Prevent the formation of dust.[1][2]

Ensure adequate ventilation.[1]

Wash hands thoroughly after handling and before breaks.[2]

Do not eat, drink, or smoke when using this product.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[1]

Table 3: Exposure Controls and Personal Protective Equipment (PPE)

Control Parameter Recommendation

Engineering Controls
None required under normal use conditions.

Ensure adequate ventilation.[1][2]

Eye/Face Protection

Wear safety glasses with side shields or

goggles (compliant with OSHA's 29 CFR

1910.133 or European Standard EN166).[1][2]

Hand Protection

Wear appropriate protective gloves. Inspect

gloves before use and observe permeability and

breakthrough time information from the supplier.

[2]

Skin and Body Protection

Wear appropriate protective clothing, such as

long-sleeved clothing, to prevent skin exposure.

[1][2]

Respiratory Protection
No protective equipment is needed under

normal use conditions.[2]

Emergency Procedures
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In the event of an emergency, follow the established protocols for first aid and accidental

release.

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Seek

medical attention if symptoms occur.[1]

Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[1]

Accidental Release Measures
The following workflow outlines the recommended procedure for handling a spill of Ethyl 2-
nitrobenzoate.
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Spill Detected

Ensure Adequate Ventilation
Use Personal Protective Equipment (PPE)

Avoid Dust Formation

Sweep up and shovel into
suitable containers for disposal

Prevent release into the environment
(e.g., drains)

Dispose of waste according to
Sections 8 & 13 of SDS

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of Ethyl 2-nitrobenzoate.

Stability and Reactivity
Reactivity: No hazardous reactions are known under normal processing.[2]

Chemical Stability: The product is stable under normal conditions.[1]
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Conditions to Avoid: Incompatible products.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: None under normal use conditions.[2]

Hazardous Polymerization: Hazardous polymerization does not occur.[1][2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, or carbon dioxide.[5]

Specific Hazards: No information available.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][5]

Regulatory Information
Ethyl 2-nitrobenzoate is not listed under several major US federal regulations, including

CERCLA, SARA 313, the Clean Water Act, and the Clean Air Act.[1] It is also not listed as a

Proposition 65 chemical in California.[1] No occupational exposure limits have been

established by region-specific regulatory bodies.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethyl 2-nitrobenzoate safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362548#ethyl-2-nitrobenzoate-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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